Cas no 696-74-2 (cis-cyclopropane-1,2-dicarboxylic acid)

cis-cyclopropane-1,2-dicarboxylic acid structure
696-74-2 structure
Product Name:cis-cyclopropane-1,2-dicarboxylic acid
CAS No:696-74-2
MF:C5H6O4
MW:130.098742008209
MDL:MFCD00185863
CID:516602
PubChem ID:726455
Update Time:2025-04-19

cis-cyclopropane-1,2-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (1R,2S)-rel-Cyclopropane-1,2-dicarboxylic acid
    • (CIS)-CYCLOPROPANE-1,2-DICARBOXYLIC ACID
    • 1,2-Cyclopropanedicarboxylicacid, (1R,2S)-rel-
    • cis-1,2-Cyclopropane dicarboxylic acid
    • cyclopropane-1,2-dicarboxylic acid
    • (+/-)-cis-cyclopropane dicarboxylic acid
    • (1R,2S)-1,2-Cyclopropanedicarboxylic acid
    • (Z)-1,2-cyclopropanedicarboxylic acid
    • 1,2-cis-Cyclopropanedicarboxylic acid
    • cis-1,2-cyclopropyldicarboxylic acid
    • cis-Cyclopropan-1,2-dicarbonsaeure
    • cis-Cyclopropane-1,2-dicarboxylic acid
    • NSC 167091
    • cis 1,2-cyclopropane dicarboxylic acid
    • Z1955918485
    • 1,2-Cyclopropanedicarboxylic acid, (1R,2S)-rel-
    • AKOS002347419
    • cis-1,2-cyclopropanedicarboxylic acid
    • NSC-167091
    • EN300-99200
    • A846515
    • CS-0053628
    • SCHEMBL373882
    • P15780
    • Rel-(1R,2S)-1,2-cyclopropanedicarboxylic acid
    • 1,2-Cyclopropanedicarboxylic acid, cis-
    • 696-74-2
    • UNII-3W9BLV8Q63
    • GTPL9632
    • (1r,2s)-cyclopropane-1,2-dicarboxylic acid
    • (1s,2r)-cyclopropane-1,2-dicarboxylic acid
    • (1R,2S)-rel-Cyclopropane-1,2-dicarboxylicacid
    • AS-52835
    • MFCD00185863
    • 3W9BLV8Q63
    • AMY12058
    • PD060744
    • DB-369949
    • 1,2-cis-Cyclopropanedicarboxylic Acid; NSC 167091; cis-1,2-Cyclopropanedicarboxylic Acid
    • cis-cyclopropane-1,2-dicarboxylic acid
    • MDL: MFCD00185863
    • Inchi: 1S/C5H6O4/c6-4(7)2-1-3(2)5(8)9/h2-3H,1H2,(H,6,7)(H,8,9)/t2-,3+
    • InChI Key: RLWFMZKPPHHHCB-WSOKHJQSSA-N
    • SMILES: OC([C@@H]1C[C@@H]1C(=O)O)=O

Computed Properties

  • Exact Mass: 130.02658
  • Monoisotopic Mass: 130.026609
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.6
  • XLogP3: -0.6

Experimental Properties

  • Density: 1.673
  • Melting Point: 139-140 ºC
  • Boiling Point: 305.8±25.0 °C at 760 mmHg
  • Flash Point: 153.0±19.7 °C
  • Refractive Index: 1.584
  • PSA: 74.6
  • LogP: -0.20830
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

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